Cas no 654-70-6 (4-Amino-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-Amino-2-(trifluoromethyl)benzonitrile
• CAS No: 654-70-6
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD00042155
• CID: 39436
• PubChem ID: 522170
• Update Time: 2025-04-19

4-Amino-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-trifluoromethylaniline
• 4-Amino-2-(trifluoromethyl)benzonitrile
• 4-Amino-2-trifluoromethylbenzonitrile
• 4-CYANO-3-(TRIFLUOROMETHYL)-ANILINE
• 5-AMINO-2-CYANOBENZOTRIFLUORIDE
• 2-Cyano-5-aminobenzotrifluoride
• 3-Amino-6-cyanobenzotrifluoride
• 4-amino-2-trifluoromethyl-benzonitrile
• 4-amino-2-trifluoromethylbenzonittrile
• 4-Cyano-3-Trifluoromethylanili
• 5-AMINO-2-CYANO BENZOTRIFLUORID
• Bicalutamide intermediate F
• BUTTPARK 22 1-63
• 4-Amino-2-trifluoro methyl benzonitrile
• 4-cyano-3-(trifluoromethyl)aniline
• Benzonitrile, 4-amino-2-(trifluoromethyl)-
• 2-trifluoromethyl-4-aminobenzonitrile
• 4-Amino 2-trifluoromethyl benzonitrile
• L47D9XHC08
• PMDYLCUKSLBUHO-UHFFFAOYSA-N
• 2-Trifluoromethyl 4-Aminobenzonitrile
• 4-amino-2-(trifluoromethyl)benzenecarbonitrile
• 4-Amino-
• 654-70-6
• 4-Amino-2-trifluromethyl benzonitrile
• AKOS005063751
• 4-Amino-2-(trifluoromethyl)benzonitrile #
• NS00003763
• 3-trifluoromethyl-4-cyano-aniline
• o-Tolunitrile, 4-amino-alpha,alpha,alpha-trifluoro-
• 5-amino2-cyanobenzotrifluoride
• PMDYLCUKSLBUHO-UHFFFAOYSA-
• PS-8479
• Q27282680
• A1213
• FT-0619978
• EC 700-293-1
• 4-cyano-3-trifluoromethyl-aniline
• CS-M3188
• Q-100744
• Bicalutamide impurity D [EP]
• AC-4021
• 4-Amino-alpha,alpha,alpha-trifluoro-o-tolunitrile
• UNII-L47D9XHC08
• AM20040963
• Bicalutamide aminobenzonitrile
• Bicalutamide Impurity D
• Bicalutamide Imp. D (EP); 4-Amino-2-(trifluoromethyl)benzonitrile; 5-Amino-2-cyanobenzotrifluoride; Bicalutamide Impurity D
• 5-Aminno-2-cyanobenzotrifluoride
• SCHEMBL110567
• 4-cyano-3-trifluoromethylanilin
• AB01894
• 4-Amino-2-(trifluoromethyl)benzonitrile, 97%
• EN300-92112
• Z381080278
• MFCD00042155
• BCP01007
• BICALUTAMIDE IMPURITY D [EP IMPURITY]
• FT-0652695
• 4-AMINO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-O-TOLUNITRILE
• O-TOLUNITRILE, 4-AMINO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-
• A8877
• 4-amino-2-trifluoromethyl benzonitrile
• InChI=1/C8H5F3N2/c9-8(10,11)7-3-6(13)2-1-5(7)4-12/h1-3H,13H2
• DTXSID80215711
• 4-ciano-3-trifluormetil-anilin
• BICALUTAMIDE IMPURITY D (EP IMPURITY)
• 5-Amino-2-cyano benzotrifluoride
• DB-028680
• DTXCID10138202
• 4-Amino-2-trifluoromethylbenzonitrile; 4-Cyano-3-(trifluoromethyl)aniline;4-amino-2-(trifluoromethyl)benzonitrile
• STL480835
• FA14802
• 613-800-5
• 700-293-1

• MDL： MFCD00042155
• Inchi： 1S/C8H5F3N2/c9-8(10,11)7-3-6(13)2-1-5(7)4-12/h1-3H,13H2
• InChI Key： PMDYLCUKSLBUHO-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1)N)(F)F
• BRN： 3278074

Computed Properties

• Exact Mass: 186.04000
• Monoisotopic Mass: 186.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: Crystalline powder.
• Density: 1.3700
• Melting Point: 141.0 to 144.0 deg-C
• Boiling Point: 294.5°C at 760 mmHg
• Flash Point: 131.9±27.3 °C
• Refractive Index: 1.499
• PSA: 49.81000
• LogP: 2.74048
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Amino-2-(trifluoromethyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36-S45-S37/39-S26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides